Cas no 1806071-16-8 (2-(Difluoromethyl)-3-methylpyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-methylpyridine-5-acetic acid
• CAS No: 1806071-16-8
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4811942
• Update Time: 2023-08-19

2-(Difluoromethyl)-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methylpyridine-5-acetic acid

• Inchi： 1S/C9H9F2NO2/c1-5-2-6(3-7(13)14)4-12-8(5)9(10)11/h2,4,9H,3H2,1H3,(H,13,14)
• InChI Key： QERCBYJFPLDFMA-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=CN=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2